Cas no 1261898-94-5 (3-Methoxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol)

• Product Name: 3-Methoxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol
• CAS No: 1261898-94-5
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• MDL: MFCD18315395
• CID: 2621676
• PubChem ID: 53221135
• Update Time: 2025-07-18

3-Methoxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID90685805
• 1261898-94-5
• 3-Methoxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol
• 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 2-METHOXY-4-[3-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• 3-Methoxy-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-ol
• MFCD18315395

• MDL： MFCD18315395
• Inchi： 1S/C17H19NO4S/c1-22-17-12-14(7-8-16(17)19)13-5-4-6-15(11-13)23(20,21)18-9-2-3-10-18/h4-8,11-12,19H,2-3,9-10H2,1H3
• InChI Key： NXBGVGPXEHPIBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(=C(C=2)OC)O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 333.10347926Da
• Monoisotopic Mass: 333.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Methoxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol

Recent Advances in the Study of 3-Methoxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol (CAS: 1261898-94-5)

The compound 3-Methoxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol (CAS: 1261898-94-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This biphenyl derivative, characterized by its unique sulfonamide and methoxy functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the pyrrolidin-1-ylsulfonyl moiety could significantly improve the compound's binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs). This finding opens new avenues for the development of novel therapeutics targeting GPCR-related diseases.

In addition to its potential as a GPCR modulator, 3-Methoxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol has shown promising results in preclinical studies for its anti-inflammatory and anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited potent inhibitory effects on NF-κB signaling pathways, which are critical in inflammation and cancer progression. These findings suggest its potential as a lead compound for developing new anti-inflammatory and anticancer agents.

Further investigations into the pharmacokinetics and toxicity profile of this compound are underway. Preliminary data from animal models indicate favorable pharmacokinetic properties, including good oral bioavailability and a manageable toxicity profile. However, more extensive studies are needed to fully assess its safety and efficacy in humans.

In summary, 3-Methoxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol represents a promising candidate for drug development, with potential applications in treating GPCR-related disorders, inflammation, and cancer. Continued research and optimization of this compound could lead to significant advancements in medicinal chemistry and therapeutic interventions.